Cas no 1552444-02-6 (2-(1-methyl-1H-indol-2-yl)acetaldehyde)

• Product Name: 2-(1-methyl-1H-indol-2-yl)acetaldehyde
• CAS No: 1552444-02-6
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 5957850
• PubChem ID: 112710925
• Update Time: 2025-07-22

2-(1-methyl-1H-indol-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-acetaldehyde, 1-methyl-
• 2-(1-methyl-1H-indol-2-yl)acetaldehyde
• EN300-1740051
• 1552444-02-6

• Inchi： 1S/C11H11NO/c1-12-10(6-7-13)8-9-4-2-3-5-11(9)12/h2-5,7-8H,6H2,1H3
• InChI Key： ZADFSJLNGJABGF-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C=C1CC=O

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 336.3±17.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1-methyl-1H-indol-2-yl)acetaldehyde

Professional Introduction to 2-(1-methyl-1H-indol-2-yl)acetaldehyde (CAS No. 1552444-02-6)

2-(1-methyl-1H-indol-2-yl)acetaldehyde, identified by its Chemical Abstracts Service (CAS) number 1552444-02-6, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a unique structural configuration, has garnered attention due to its potential applications in drug development and synthetic chemistry. The aldehyde functional group combined with the indole moiety makes it a versatile intermediate for various chemical transformations, particularly in the synthesis of bioactive molecules.

The indole scaffold, a prominent structure in numerous pharmacologically active compounds, contributes to the compound's pharmacological relevance. Specifically, derivatives of indole have been extensively studied for their roles in modulating biological pathways, including those involved in neurological disorders, inflammation, and cancer. The presence of a methyl group at the 1-position of the indole ring enhances the compound's lipophilicity, which can be advantageous for membrane permeability and subsequent bioavailability.

In recent years, there has been a surge in research focusing on acetaldehyde derivatives as key intermediates in medicinal chemistry. Acetaldehydes are known for their reactivity, allowing for diverse functionalization strategies that can lead to novel therapeutic agents. The combination of these two structural features—indole and acetaldehyde—makes 2-(1-methyl-1H-indol-2-yl)acetaldehyde a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential role in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, indole derivatives have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation. The aldehyde group provides a site for further derivatization, enabling chemists to tailor the molecule's properties to achieve desired pharmacological effects.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying novel drug candidates. Molecular docking studies have been employed to evaluate how 2-(1-methyl-1H-indol-2-yl)acetaldehyde interacts with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain kinases and transcription factors, making it a valuable scaffold for developing anti-cancer agents.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors such as tryptophan or its derivatives. The introduction of the methyl group at the 1-position of the indole ring can be achieved through various methods, including methylation reactions or catalytic hydrogenation. The final step often involves formylation at the 2-position to introduce the aldehyde functionality.

In terms of applications, 2-(1-methyl-1H-indol-2-yl)acetaldehyde has found utility in both academic research and industrial drug development. Academic laboratories have utilized this compound as a building block for more complex molecules, while pharmaceutical companies have explored its potential as a lead compound for new therapeutic agents. Its versatility makes it an attractive choice for medicinal chemists seeking to develop innovative treatments for various diseases.

The compound's stability under different conditions is another critical factor that contributes to its appeal. Studies have shown that it remains stable under moderate temperatures and pH conditions, making it suitable for various synthetic protocols without significant degradation. This stability is essential for ensuring consistent yields and purity during large-scale production.

Ethical considerations are also paramount when dealing with pharmaceutical intermediates like 2-(1-methyl-1H-indol-2-yl)acetaldehyde. Ensuring that synthetic pathways are environmentally sustainable and that byproducts are managed responsibly are key priorities. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce energy consumption during synthesis.

The future prospects of this compound are promising, with ongoing research aimed at expanding its applications. Innovations in synthetic methodologies may lead to more efficient routes for producing derivatives of 2-(1-methyl-1H-indol-2-yl)acetaldehyde, further enhancing its utility in drug discovery. Additionally, collaborations between academia and industry could accelerate the translation of laboratory findings into clinical applications.

In conclusion, 2-(1-methyl-1H-indol-2-yl)acetaldehyde (CAS No. 1552444-02-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new ways to harness its properties, this compound is poised to play an increasingly important role in addressing global health challenges.